Cas no 915923-05-6 (2-(3,5-dimethylisoxazol-4-yl)ethanethiol)

2-(3,5-Dimethylisoxazol-4-yl)ethanethiol is a sulfur-containing heterocyclic compound featuring a reactive thiol group attached to a 3,5-dimethylisoxazole scaffold. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly for thiol-ene click chemistry and metal coordination applications. The isoxazole ring enhances stability while the thiol group facilitates conjugation with electrophiles, enabling the formation of stable thioether linkages. Its well-defined molecular architecture ensures consistent performance in pharmaceutical intermediates, ligand design, and material science. The compound's compatibility with a range of reaction conditions and its ability to serve as a versatile building block underscore its utility in specialized chemical synthesis.
2-(3,5-dimethylisoxazol-4-yl)ethanethiol structure
915923-05-6 structure
Product Name:2-(3,5-dimethylisoxazol-4-yl)ethanethiol
CAS No:915923-05-6
MF:C7H11NOS
MW:157.233340501785
MDL:MFCD08060041
CID:876274
PubChem ID:25219629
Update Time:2025-05-27

2-(3,5-dimethylisoxazol-4-yl)ethanethiol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dimethylisoxazol-4-yl)ethanethiol
    • 2-(3,5-dimethyl-1,2-oxazol-4-yl)ethanethiol
    • 2-(3,5-Dimethyl-4-isoxazolyl)ethanethiol
    • EN300-1870109
    • DTXSID00649276
    • 915923-05-6
    • 2-(3,5-Dimethyl-1,2-oxazol-4-yl)ethane-1-thiol
    • 3,5-Dimethyl-4-isoxazoleethanethiol
    • 2-(3,5-Dimethylisoxazol-4-yl)ethane-1-thiol
    • CHEMBRDG-BB 4016588
    • AKOS000266316
    • 2-(3,5-dimethylisoxazol-4-yl)ethanethiol, AldrichCPR
    • FT-0679254
    • MFCD08060041
    • 2-(dimethyl-1,2-oxazol-4-yl)ethane-1-thiol
    • CS-0282915
    • LS-02402
    • MDL： MFCD08060041
    • Inchi： 1S/C7H11NOS/c1-5-7(3-4-10)6(2)9-8-5/h10H,3-4H2,1-2H3
    • InChI Key： YCAOLMCCUVXXJA-UHFFFAOYSA-N
    • SMILES： SCCC1C(C)=NOC=1C

Computed Properties

  • Exact Mass: 157.05600
  • Monoisotopic Mass: 157.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 269.2±28.0 °C at 760 mmHg
  • Flash Point: 116.6±24.0 °C
  • Refractive Index: 1.515
  • PSA: 64.83000
  • LogP: 1.76370
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3,5-dimethylisoxazol-4-yl)ethanethiol Security Information

2-(3,5-dimethylisoxazol-4-yl)ethanethiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3,5-dimethylisoxazol-4-yl)ethanethiol Pricemore >>

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